Cas no 65446-29-9 (Benzoic acid, 2-methoxy-6-pentadecyl-, methyl ester)
65446-29-9 structure
Product Name:Benzoic acid, 2-methoxy-6-pentadecyl-, methyl ester
CAS No:65446-29-9
MF:C24H40O3
MW:376.57260799408
CID:399246
PubChem ID:313884
Update Time:2025-04-19
Benzoic acid, 2-methoxy-6-pentadecyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-methoxy-6-pentadecyl-, methyl ester
- methyl 2-methoxy-6-pentadecylbenzoate
- SCHEMBL2945568
- 65446-29-9
- CHEMBL1210413
- NSC229599
- 2-methoxy-6-pentadecyl-benzoic acid methyl ester
- DTXSID40310655
- NSC-229599
- OQSVZQRWYNGQSC-UHFFFAOYSA-N
-
- Inchi: 1S/C24H40O3/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-18-21-19-17-20-22(26-2)23(21)24(25)27-3/h17,19-20H,4-16,18H2,1-3H3
- InChI Key: OQSVZQRWYNGQSC-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC(=C1C(=O)OC)CCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 376.29774513g/mol
- Monoisotopic Mass: 376.29774513g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 17
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.6
- Topological Polar Surface Area: 35.5Ų
Benzoic acid, 2-methoxy-6-pentadecyl-, methyl ester Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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